Cas no 54013-04-6 (Ethyl 5-chloropyrazine-2-carboxylate)

Ethyl 5-chloropyrazine-2-carboxylate structure
54013-04-6 structure
Product Name:Ethyl 5-chloropyrazine-2-carboxylate
CAS No:54013-04-6
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD18070850
CID:1039453
PubChem ID:465025
Update Time:2025-04-20

Ethyl 5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloropyrazine-2-carboxylate
    • Ethyl 5-chloro-2-pyrazinecarboxylate
    • Pyrazinecarboxylicacid,5-chloro-,ethylester
    • 2-Carbethoxy-5-chlorpyrazin
    • 5-chloro-pyrazine-2-carboxylic acid ethyl ester
    • AC1LAAXD
    • ANW-70925
    • CHEMBL327008
    • CTK8C3997
    • ethyl 5-chloropyrazinoate
    • RB3338
    • WTI-10193
    • 2-Carbethoxy-5-chloropyrazine
    • Pyrazinecarboxylic acid, 5-chloro-, ethyl ester
    • EN300-153349
    • AKOS016008199
    • 5-Chloropyrazine-2-carboxylic acid ethyl ester
    • MFCD18070850
    • Ethyl 5-chloro-2-pyrazinecarboxylate, AldrichCPR
    • DS-4406
    • DB-071773
    • CS-W022703
    • Ethyl5-chloropyrazine-2-carboxylate
    • DTXSID10332763
    • Z1255448994
    • 54013-04-6
    • AM85808
    • SCHEMBL7999648
    • MDL： MFCD18070850
    • Inchi： 1S/C7H7ClN2O2/c1-2-12-7(11)5-3-10-6(8)4-9-5/h3-4H,2H2,1H3
    • InChI Key： CFKGDFQQELWOHA-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C=N1)C(=O)OCC

Computed Properties

  • Exact Mass: 186.01971
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 258.8±35.0 ºC (760 Torr),
  • Flash Point: 110.3±25.9 ºC,
  • Solubility: Slightly soluble (30 g/l) (25 º C),
  • PSA: 52.08

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Ethyl 5-chloropyrazine-2-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:54013-04-6)Ethyl 5-chloropyrazine-2-carboxylate
Order Number:A854048
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:48
Price ($):233.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:54013-04-6)Ethyl 5-chloropyrazine-2-carboxylate
A854048
Purity:99%
Quantity:5g
Price ($):233.0
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